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Compound of Interest

Compound Name:
Caprylohydroxamic acid sodium

salt

CAS No.: 50292-00-7

Cat. No.: B1387862 Get Quote

Welcome to the technical support center for Caprylohydroxamic Acid (CHA) and its sodium salt.

This guide is designed for researchers, scientists, and drug development professionals to

navigate the complexities of working with this versatile chelating agent and preservative. Here,

we move beyond simple protocols to explain the causality behind experimental choices,

ensuring your work is built on a foundation of scientific integrity.

Troubleshooting Guide: From Problem to Solution
This section addresses specific issues you may encounter during your experiments. Each

problem is followed by an analysis of the probable cause and a step-by-step protocol for

resolution.

Issue 1: Unwanted Color Change (Pink, Orange, or Red Hue) in
Formulation
Question: I've added Caprylohydroxamic Acid Sodium Salt to my formulation, and it has

developed an unexpected orange-red color. What is causing this, and how can I prevent it?

Expert Analysis: This is the most common issue encountered and is almost always due to the

primary mechanism of Caprylohydroxamic Acid: chelation. The hydroxamic acid moiety (–

N(OH)C=O) has a very high affinity for transition metal ions, particularly trivalent iron (Fe³⁺).[1]
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[2][3] When CHA binds with trace amounts of iron present in your raw materials (e.g., water,

clays, botanical extracts) or from equipment, it forms a stable, colored complex.[2][4]

Troubleshooting Workflow: Diagnosing and Preventing Discoloration
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Caption: A logical workflow for troubleshooting discoloration.
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Resolution Protocol:

Prioritize Purity: Always use high-purity deionized (DI) or distilled water to minimize the initial

load of metal ions.

Pre-Chelation is Key: Before introducing Caprylohydroxamic Acid Sodium Salt, add a

conventional chelating agent like Disodium EDTA (EDTA-2Na) to your aqueous phase. A

typical starting concentration is 0.05% to 0.10%. This "sacrificial" chelator will bind to most of

the free metal ions first.[2]

Order of Addition:

a. Prepare your aqueous phase.

b. Add and dissolve Disodium EDTA.

c. Proceed with other ingredients.

d. Add the pre-dissolved Caprylohydroxamic Acid Sodium Salt solution (see Issue 2)

later in the process, often post-emulsification when the temperature is lower.

Equipment Check: Ensure all glassware and stainless-steel vessels are thoroughly cleaned

and free of rust or other potential sources of metal contamination.

Issue 2: Poor Solubility or Crystal Formation in Aqueous Systems
Question: My Caprylohydroxamic Acid Sodium Salt isn't dissolving well in water and is

crashing out of solution. How can I improve its solubility?

Expert Analysis: While the sodium salt form improves water solubility compared to the acid

form, it is still only slightly soluble in water at higher concentrations (the free acid's solubility is

≤0.14%).[5][6] Its solubility is significantly enhanced in glycols and glycerin.[1][4] Attempting to

dissolve it directly into water, especially at room temperature and high concentrations, will likely

lead to incomplete dissolution or precipitation.

Resolution Protocol:
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Create a Pre-Mix: Do not add the powdered raw material directly to your main aqueous

phase. Instead, pre-dissolve it in a suitable solvent.

Solvent Selection: Choose a glycol or polyol that is already part of your formulation.

Common effective solvents include:

Propylene Glycol

Propanediol (1,3-Propanediol)

Glycerin

Butylene Glycol

Caprylyl Glycol

Step-by-Step Dissolution:

a. In a separate vessel, weigh out your chosen glycol (e.g., Propanediol).

b. Add the Caprylohydroxamic Acid Sodium Salt powder to the glycol.

c. Gently warm the mixture to 40-50°C while stirring. This will significantly speed up

dissolution. Avoid temperatures above 70°C for prolonged periods.[2]

d. Once a clear, homogenous solution is formed, this pre-mix can be added to your main

batch.

pH Consideration: The solubility of hydroxamic acids can be influenced by pH. Ensure your

system's pH is within the recommended range (see FAQ section) to maintain stability.

Issue 3: Reduced or Inconsistent Antimicrobial Efficacy
Question: I'm using Caprylohydroxamic Acid as a preservative, but my microbial challenge

tests are failing. Why might its efficacy be compromised?

Expert Analysis: The antimicrobial and antifungal activity of Caprylohydroxamic Acid is highly

dependent on pH.[1][2] It is most effective in its non-ionized (acid) state, which predominates in
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neutral to slightly acidic conditions.[1] As the pH becomes more alkaline, the molecule ionizes,

and its efficacy, particularly against fungi, can decrease. Furthermore, its primary mechanism is

fungistatic (inhibiting growth) rather than fungicidal (killing), by sequestering iron essential for

microbial growth.[1][2][3]

Resolution Protocol:

Verify Final Formulation pH: The optimal working pH range for Caprylohydroxamic Acid is

generally between 4.0 and 7.5.[4] Its effectiveness diminishes as the pH increases.[2] Use a

calibrated pH meter to check and adjust the final pH of your product to be within this range,

ideally between 5.0 and 6.5 for most skincare applications.

Boost with Co-Preservatives: Caprylohydroxamic Acid works exceptionally well in synergistic

combination with other materials. It is often paired with glycols that have antimicrobial

properties, such as Caprylyl Glycol or Phenoxyethanol, to achieve broad-spectrum

protection.[7][8] If you are using it as a standalone preservative, consider adding a booster.

Check for Antagonistic Ingredients: While compatible with most ingredients, ensure there are

no components in your formula that could excessively buffer the pH to an alkaline state or

otherwise interfere with the chelating mechanism.[9]

Review Concentration: The typical use level is between 0.05% and 0.3%.[2][8] Ensure you

are using an adequate concentration for your specific formulation. Water-heavy products

may require a concentration at the higher end of this range.

Frequently Asked Questions (FAQs)
Q1: What is the core mechanism of action for Caprylohydroxamic Acid? Its primary mechanism

is the strong and selective chelation of ferric (Fe³⁺) and ferrous (Fe²⁺) ions.[1] Microorganisms,

particularly fungi and mold, require iron for essential metabolic processes. By binding to this

iron, CHA effectively starves the microbes, inhibiting their growth and reproduction.[2][3] A

secondary mechanism involves its carbon chain length (C8), which can help disrupt microbial

cell membrane structures.[1]
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Caption: Mechanism of action: CHA chelates iron, inhibiting microbial growth.

Q2: What are the key physical and chemical properties of Caprylohydroxamic Acid? Below is a

summary of its essential properties.
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Property Value Source

INCI Name Caprylhydroxamic Acid [1]

CAS Number 7377-03-9 [8]

Appearance
White to off-white crystalline

powder
[1][10]

Purity Typically ≥99% [1][2][8]

Melting Point 78-82 °C [2][5]

pKa ~9.56

Optimal pH Range
2 - 8 (activity weakens with

increasing pH)
[2]

Solubility

Slightly soluble in water;

Soluble in glycols, glycerin,

ethanol

[1][4][5]

Q3: Are there any stability concerns I should be aware of? Yes. While stable under normal

formulation conditions, it can hydrolyze back to caprylic acid and hydroxylamine at very high or

very low pH values (e.g., pH < 4 or pH > 8). It is also recommended to avoid prolonged heating

at high temperatures (e.g., no more than 2 hours at 90°C).[2]

Q4: What are the safety considerations for handling and formulation? Caprylohydroxamic Acid

is generally considered safe for use in cosmetics at prescribed concentrations.[8][11] However,

the Cosmetic Ingredient Review (CIR) Panel noted that caution should be exercised when

formulating with penetration enhancers or for application on damaged skin, as this could

potentially lead to increased sensitization.[11][12]

Q5: How should I store the raw material? Store Caprylohydroxamic Acid Sodium Salt in a

cool, dry place, away from direct sunlight and moisture. Keep the container tightly sealed to

prevent contamination and degradation.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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